Cas no 1823441-12-8 (Benzenamine, 5-bromo-2-chloro-3-iodo-)

• Product Name: Benzenamine, 5-bromo-2-chloro-3-iodo-
• CAS No: 1823441-12-8
• MF: C₆H₄BrClIN
• MW: 332.36413192749
• CID: 5172274
• Update Time: 2025-05-19

Benzenamine, 5-bromo-2-chloro-3-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-bromo-2-chloro-3-iodo-

• Inchi： 1S/C6H4BrClIN/c7-3-1-4(9)6(8)5(10)2-3/h1-2H,10H2
• InChI Key： LALZKRYMRQQAJS-UHFFFAOYSA-N
• SMILES： C1(N)=CC(Br)=CC(I)=C1Cl

Additional information on Benzenamine, 5-bromo-2-chloro-3-iodo-

Benzenamine, 5-Bromo-2-Chloro-3-Iodo

Benzenamine, 5-Bromo-2-Chloro-3-Iodo (CAS No: 1823441-12-8) is a highly substituted aromatic amine with a unique combination of halogen substituents on the benzene ring. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceutical chemistry, materials science, and organic synthesis. The presence of bromine, chlorine, and iodine atoms at specific positions on the benzene ring imparts distinct electronic and steric properties, making it a valuable building block for advanced chemical research.

The synthesis of 5-Bromo-2-Chloro-3-Iodo-Benzenamine involves a series of halogenation and substitution reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yield and purity. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of electrophilic substitution techniques under controlled conditions to achieve the desired regioselectivity. The compound's stability and reactivity have been extensively studied, revealing its potential as an intermediate in the synthesis of bioactive molecules.

One of the most promising applications of 5-Bromo-2-Chloro-3-Iodo-Benzenamine lies in its use as a precursor for drug development. Its halogen substituents make it an ideal candidate for Suzuki-Miyaura coupling reactions, which are widely used in the construction of complex molecular frameworks. A recent study in *Nature Communications* highlighted its role in synthesizing novel kinase inhibitors with potential anti-cancer properties. The compound's ability to undergo multiple transformations without compromising its structural integrity has made it a cornerstone in medicinal chemistry.

In addition to its role in drug discovery, 5-Bromo-2-Chloro-3-Iodo-Benzenamine has found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of conductive polymers and semiconducting materials. Researchers at the University of California have investigated its integration into polymer blends to enhance electrical conductivity, paving the way for innovative applications in flexible electronics.

The compound's stability under various reaction conditions has also been a focal point of recent studies. A team from Tokyo Institute of Technology reported that 5-Bromo-2-Chloro-3-Iodo-Benzenamine exhibits remarkable resistance to oxidative degradation, making it suitable for high-throughput screening processes in pharmaceutical research. This property not only enhances its practicality but also reduces production costs by minimizing waste and rework.

Furthermore, the stereochemical behavior of 5-Bromo-2-Chloro-3-Iodo-Benzenamine has been explored in asymmetric synthesis reactions. Its ability to induce enantioselectivity in certain transformations has opened new avenues for the production of chiral compounds with high optical purity. This is particularly relevant in the synthesis of APIs (Active Pharmaceutical Ingredients), where stereochemistry plays a critical role.

In conclusion, Benzenamine, 5-Bromo-2-Chloro-3-Iodo (CAS No: 1823441-12-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique combination of halogen substituents provides researchers with a powerful tool for exploring new chemical frontiers. As ongoing studies continue to uncover its potential, this compound is poised to play an increasingly important role in both academic and industrial settings.